Gallocyanine
Gallocyanine
Gallocyanin is an organic chloride salt composed of 1-carboxy-7-(dimethylamino)-3,4-dihydroxyphenoxazin-5-ium and chloride ions in a 1:1 ratio. A histological dye used in solution with an iron alum mordant as a hematoxylin substitute in the H&E stain. It has a role as a fluorochrome and a histological dye. It contains a gallocyanin(1+).
Brand Name:
Vulcanchem
CAS No.:
1562-85-2
VCID:
VC20944405
InChI:
InChI=1S/C15H12N2O5.ClH/c1-17(2)7-3-4-9-11(5-7)22-14-12(16-9)8(15(20)21)6-10(18)13(14)19;/h3-6,19H,1-2H3,(H,20,21);1H
SMILES:
CN(C)C1=CC2=C(C=C1)[NH+]=C3C(=CC(=O)C(=C3O2)O)C(=O)O.[Cl-]
Molecular Formula:
C15H13ClN2O5
Molecular Weight:
336.72 g/mol
Gallocyanine
CAS No.: 1562-85-2
Cat. No.: VC20944405
Molecular Formula: C15H13ClN2O5
Molecular Weight: 336.72 g/mol
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Specification
| Description | Gallocyanin is an organic chloride salt composed of 1-carboxy-7-(dimethylamino)-3,4-dihydroxyphenoxazin-5-ium and chloride ions in a 1:1 ratio. A histological dye used in solution with an iron alum mordant as a hematoxylin substitute in the H&E stain. It has a role as a fluorochrome and a histological dye. It contains a gallocyanin(1+). |
|---|---|
| CAS No. | 1562-85-2 |
| Molecular Formula | C15H13ClN2O5 |
| Molecular Weight | 336.72 g/mol |
| IUPAC Name | 7-(dimethylamino)-4-hydroxy-3-oxophenoxazin-10-ium-1-carboxylic acid;chloride |
| Standard InChI | InChI=1S/C15H12N2O5.ClH/c1-17(2)7-3-4-9-11(5-7)22-14-12(16-9)8(15(20)21)6-10(18)13(14)19;/h3-6,19H,1-2H3,(H,20,21);1H |
| Standard InChI Key | AQSOTOUQTVJNMY-UHFFFAOYSA-N |
| SMILES | CN(C)C1=CC2=C(C=C1)[NH+]=C3C(=CC(=O)C(=C3O2)O)C(=O)O.[Cl-] |
| Canonical SMILES | CN(C)C1=CC2=C(C=C1)[NH+]=C3C(=CC(=O)C(=C3O2)O)C(=O)O.[Cl-] |
| Appearance | Assay:≥95%A crystalline solid |
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